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For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Chlorosalicylic acid, a halogenated derivative of salicylic acid, is a pivotal intermediate in

the synthesis of a variety of pharmaceutical compounds. Its unique chemical structure allows

for versatile modifications, making it a valuable building block in medicinal chemistry. This

technical guide provides an in-depth overview of 4-chlorosalicylic acid, including its

physicochemical properties, synthesis methodologies, and its application in the production of

active pharmaceutical ingredients (APIs). Detailed experimental protocols, quantitative data,

and visualizations of relevant biological pathways are presented to support researchers and

professionals in the field of drug development.

Physicochemical Properties of 4-Chlorosalicylic
Acid
4-Chlorosalicylic acid is an off-white to light beige crystalline powder. A summary of its key

physicochemical properties is provided in the table below.
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Property Value Reference

Molecular Formula C₇H₅ClO₃ [1]

Molecular Weight 172.57 g/mol [1]

CAS Number 5106-98-9 [1]

Melting Point 210-212 °C [2]

Boiling Point 321.1 ± 27.0 °C at 760 mmHg

Density 1.5 ± 0.1 g/cm³

pKa

pKa1 = 4.75 (phenolic

hydroxyl), pKa2 = 10

(sulfamoyl group in derivatives)

[3]

Solubility
DMSO: 34 mg/mL (197.02

mM)

LogP 3.14

Synthesis of 4-Chlorosalicylic Acid
The industrial synthesis of 4-chlorosalicylic acid is commonly achieved through the Kolbe-

Schmitt reaction, which involves the carboxylation of a phenoxide.

Experimental Protocol: Kolbe-Schmitt Reaction for 4-
Chlorosalicylic Acid
The Kolbe-Schmitt reaction involves the nucleophilic addition of a phenoxide to carbon dioxide.

[4][5]

Workflow for the Synthesis of 4-Chlorosalicylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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